![molecular formula C15H13ClFNO2 B6382111 2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95% CAS No. 1261944-25-5](/img/structure/B6382111.png)
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol, 95%
Overview
Description
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) is an organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 106-108°C and a boiling point of 220-222°C. This compound has been used in a variety of scientific research applications, including synthesis methods, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) has a number of different mechanisms of action. It is known to act as an inhibitor of the enzyme cyclooxygenase, which is responsible for the production of prostaglandins. In addition, this compound is known to act as an inhibitor of the enzyme lipoxygenase, which is responsible for the production of leukotrienes. This compound also has anti-inflammatory and anti-bacterial properties.
Biochemical and Physiological Effects
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) has a number of different biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-bacterial properties, as well as being an inhibitor of the enzymes cyclooxygenase and lipoxygenase. This compound has also been shown to have an effect on the production of nitric oxide, which is an important factor in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its low cost and easy availability. This makes it an ideal choice for use in a variety of experiments. However, this compound also has some limitations, such as its low solubility in water and its tendency to form complexes with other compounds.
Future Directions
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) has a number of potential future directions. One of the most promising areas of research is in the development of new compounds based on this compound. These compounds could be used in the development of drugs for the treatment of various diseases, such as cancer, inflammation, and infectious diseases. In addition, this compound could also be used in the development of new agrochemicals and biopesticides. Other potential future directions include the use of this compound in the synthesis of new pharmaceuticals and the development of new analytical methods for the detection of this compound and its derivatives.
Synthesis Methods
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) can be synthesized through a number of different methods. One of the most common methods is the reaction of 4-fluorophenol with chloroacetic acid and ethylcarbamoyl chloride in the presence of a base such as potassium carbonate. This reaction produces 2-chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%).
Scientific Research Applications
2-Chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) has a variety of scientific research applications. It has been used in the synthesis of a number of compounds, including 2-chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) derivatives, which have potential applications in pharmaceuticals and agrochemicals. This compound has also been used in the synthesis of a number of other compounds, including 2-chloro-5-[4-(ethylcarbamoyl)-3-fluorophenyl]phenol (95%) derivatives, which have potential applications in the fields of medicine, agriculture, and biochemistry.
properties
IUPAC Name |
4-(4-chloro-3-hydroxyphenyl)-N-ethyl-2-fluorobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO2/c1-2-18-15(20)11-5-3-9(7-13(11)17)10-4-6-12(16)14(19)8-10/h3-8,19H,2H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORVLVFNSOLVNQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)Cl)O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40686165 | |
Record name | 4'-Chloro-N-ethyl-3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40686165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261944-25-5 | |
Record name | [1,1′-Biphenyl]-4-carboxamide, 4′-chloro-N-ethyl-3-fluoro-3′-hydroxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261944-25-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4'-Chloro-N-ethyl-3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40686165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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